[5-(2-methylphenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-Methanone [5-(2-methylphenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-Methanone Several aminoalkylindole cannabinoids (CB), including JWH 018 and JWH 073, have been detected in herbal blends. JWH 370 is a (1-naphthoyl)pyrrole analog of JWH 018 that potently activates both CB1 and CB2 receptors (Ki values of 5.6 and 4.0 nM, respectively). Its biological properties have not been evaluated. This compound is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 914458-22-3
VCID: VC0117928
InChI: InChI=1S/C27H27NO/c1-3-4-9-17-28-19-22(18-26(28)23-14-7-5-11-20(23)2)27(29)25-16-10-13-21-12-6-8-15-24(21)25/h5-8,10-16,18-19H,3-4,9,17H2,1-2H3
SMILES: CCCCCN1C=C(C=C1C2=CC=CC=C2C)C(=O)C3=CC=CC4=CC=CC=C43
Molecular Formula: C27H27NO
Molecular Weight: 381.5 g/mol

[5-(2-methylphenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-Methanone

CAS No.: 914458-22-3

Cat. No.: VC0117928

Molecular Formula: C27H27NO

Molecular Weight: 381.5 g/mol

* For research use only. Not for human or veterinary use.

[5-(2-methylphenyl)-1-pentyl-1H-pyrrol-3-yl]-1-naphthalenyl-Methanone - 914458-22-3

Specification

Description Several aminoalkylindole cannabinoids (CB), including JWH 018 and JWH 073, have been detected in herbal blends. JWH 370 is a (1-naphthoyl)pyrrole analog of JWH 018 that potently activates both CB1 and CB2 receptors (Ki values of 5.6 and 4.0 nM, respectively). Its biological properties have not been evaluated. This compound is intended for forensic and research applications.
CAS No. 914458-22-3
Molecular Formula C27H27NO
Molecular Weight 381.5 g/mol
IUPAC Name [5-(2-methylphenyl)-1-pentylpyrrol-3-yl]-naphthalen-1-ylmethanone
Standard InChI InChI=1S/C27H27NO/c1-3-4-9-17-28-19-22(18-26(28)23-14-7-5-11-20(23)2)27(29)25-16-10-13-21-12-6-8-15-24(21)25/h5-8,10-16,18-19H,3-4,9,17H2,1-2H3
Standard InChI Key HZMLAMXVETUEJZ-UHFFFAOYSA-N
SMILES CCCCCN1C=C(C=C1C2=CC=CC=C2C)C(=O)C3=CC=CC4=CC=CC=C43
Canonical SMILES CCCCCN1C=C(C=C1C2=CC=CC=C2C)C(=O)C3=CC=CC4=CC=CC=C43

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